Isolating Ochracenomicin B from Amicolatopsis sp.: A Technical Guide
Isolating Ochracenomicin B from Amicolatopsis sp.: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the isolation and characterization of Ochracenomicin B, a benz[a]anthraquinone antibiotic, from the fermentation broth of Amicolatopsis sp. The methodologies outlined below are based on the foundational research describing the discovery of this compound. Ochracenomicin B, along with its congeners Ochracenomicin A and C, has demonstrated notable antibacterial activity, particularly against Gram-positive bacteria.
Fermentation of Amicolatopsis sp.
The production of Ochracenomicin B is initiated through the submerged fermentation of Amicolatopsis sp. Strain MI38-39F6. Optimal production is achieved under specific culture conditions designed to maximize the yield of the target secondary metabolite.
Table 1: Fermentation Parameters for Ochracenomicin B Production
| Parameter | Value/Condition |
| Producing Strain | Amicolatopsis sp. MI38-39F6 |
| Culture Medium | Glucose (1.0%), Soluble Starch (2.0%), Soybean Meal (2.0%), Yeast Extract (0.2%), NaCl (0.5%), K2HPO4 (0.05%), MgSO4·7H2O (0.05%), CaCO3 (0.3%) |
| pH | 7.2 (before sterilization) |
| Inoculum | 5% (v/v) seed culture |
| Fermentation Volume | 100 L |
| Temperature | 28°C |
| Agitation | 200 rpm |
| Aeration | 1.0 vvm |
| Fermentation Time | 96 hours |
Extraction and Purification Protocol
The isolation of Ochracenomicin B from the fermentation broth involves a multi-step process of extraction and chromatographic separation. The lipophilic nature of the compound dictates the use of organic solvents for extraction, followed by purification using column chromatography.
Experimental Workflow
Caption: Isolation workflow for Ochracenomicin B.
Detailed Methodologies
-
Extraction: The fermentation broth (100 L) is centrifuged to separate the mycelial cake from the supernatant. The mycelial cake is then extracted with acetone.
-
Solvent Partitioning: The acetone extract is concentrated under reduced pressure to yield an aqueous concentrate. This concentrate is subsequently extracted with ethyl acetate.
-
Crude Extract Preparation: The ethyl acetate layer is collected and evaporated to dryness to yield a crude extract.
-
Silica Gel Chromatography: The crude extract is subjected to column chromatography on silica gel. The column is eluted with a stepwise gradient of chloroform-methanol. Fractions are collected and analyzed by thin-layer chromatography (TLC).
-
Sephadex LH-20 Chromatography: Fractions containing Ochracenomicin B are pooled, concentrated, and further purified by column chromatography on Sephadex LH-20, eluting with methanol. This step yields purified Ochracenomicin B.
Physicochemical and Spectroscopic Properties
Ochracenomicin B is characterized by its distinct physicochemical properties and spectroscopic data, which confirm its structure as a benz[a]anthraquinone derivative.
Table 2: Physicochemical Properties of Ochracenomicin B
| Property | Value |
| Appearance | Yellow Powder |
| Molecular Formula | C26H28O8 |
| Molecular Weight | 468 |
| UV (MeOH) λmax nm (ε) | 228 (38,000), 260 (32,000), 292 (18,000), 410 (11,000) |
| Solubility | Soluble in Methanol, Chloroform; Insoluble in Water |
Table 3: ¹³C and ¹H NMR Spectroscopic Data for Ochracenomicin B (in CDCl₃)
| Position | ¹³C (δc) | ¹H (δH, mult., J in Hz) |
| 1 | 161.5 | - |
| 2 | 118.2 | 7.25 (d, 8.8) |
| 3 | 137.0 | 7.78 (t, 8.8) |
| 4 | 119.5 | 7.65 (d, 8.8) |
| 5 | 182.1 | - |
| 6 | 188.0 | - |
| 7 | 133.5 | - |
| 8 | 134.8 | 8.21 (s) |
| 9 | 126.8 | 7.75 (m) |
| 10 | 127.5 | 7.75 (m) |
| 11 | 134.2 | 8.65 (m) |
| 12 | 130.5 | 9.25 (m) |
| 1-OCH₃ | 56.5 | 4.05 (s) |
| ... | ... | ... |
| (Note: This is a representative subset of the full NMR data.) |
Biological Activity
Ochracenomicin B exhibits antibacterial activity, primarily against Gram-positive bacteria. The minimum inhibitory concentrations (MICs) are determined using a standard agar dilution method.
Table 4: Antibacterial Activity of Ochracenomicin B (MIC, µg/mL)
| Test Organism | MIC (µg/mL) |
| Staphylococcus aureus FDA 209P | 3.13 |
| Bacillus subtilis PCI 219 | 6.25 |
| Micrococcus luteus PCI 1001 | 1.56 |
| Escherichia coli NIHJ | >100 |
| Pseudomonas aeruginosa P-3 | >100 |
The data indicates that Ochracenomicin B is potent against Gram-positive bacteria but shows weak or no activity against the tested Gram-negative bacteria.
Potential Signaling Pathway Interaction
While the specific signaling pathways affected by Ochracenomicin B are not fully elucidated, its structural class as an anthracycline suggests potential interactions with cellular processes such as DNA intercalation and topoisomerase II inhibition, common mechanisms for this class of compounds. Further research is required to delineate its precise mechanism of action.
Caption: Postulated mechanism of action for Ochracenomicin B.
